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Introduction

Rochelle salt (Sodium Potassium Tartrate Tetrahydrate, KNaCsH4Os-4H20) holds a significant
place in the history of materials science as the first material in which ferroelectricity was
discovered.[1] Its unique properties, characterized by a ferroelectric phase existing only
between two Curie temperatures, continue to make it a subject of scientific interest.[2][3] This
guide provides a comprehensive technical overview of the core ferroelectric properties of
Rochelle salt crystals, with a focus on quantitative data, detailed experimental protocols, and
visual representations of key concepts and workflows.

Crystal Structure and Phase Transitions

Rochelle salt exhibits a complex crystal structure that undergoes phase transitions at two
critical temperatures, known as the upper and lower Curie points.[4][5] Above the upper Curie
point and below the lower Curie point, the crystal is in a paraelectric phase with an
orthorhombic crystal structure (space group P21212).[5][6] Between these two temperatures, it
enters a ferroelectric phase with a monoclinic structure (space group P21), where it exhibits
spontaneous polarization.[2][5]

The ferroelectric properties of Rochelle salt are intrinsically linked to its hydrogen bond
network and the ordering of specific atomic groups within the crystal lattice.[7] The
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spontaneous polarization in the ferroelectric phase is directed along the crystallographic a-axis.

[4]115]

Quantitative Ferroelectric Properties

The ferroelectric behavior of Rochelle salt is quantified by several key parameters, including
its dielectric, piezoelectric, and spontaneous polarization characteristics. These properties are
highly dependent on temperature.

Dielectric Properties

The dielectric constant of Rochelle salt, particularly along the ferroelectric a-axis, shows a
strong anomaly at the Curie temperatures.[8] In the paraelectric phases, the dielectric
susceptibility follows the Curie-Weiss law.[9][10]

Property Value Temperature (°C) Notes

Marks the transition
from the upper

Upper Curie )
~24 °C (297 K) - paraelectric to the

Temperature (TC2
P ( ) ferroelectric phase.[3]

[4]

Marks the transition
from the ferroelectric
~-18 °C (255 K) - to the lower

paraelectric phase.[2]

[4]

Lower Curie
Temperature (TC1)

Can reach values on
the order of 103 to

The dielectric

constants in the b and

Dielectric Constant (¢) 18,000 at the Curie At TC1l and TC2 o
) c directions are much
points along the a-
) smaller, around 10.[8]
axis.[8][11]

Spontaneous Polarization
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Within the ferroelectric phase, Rochelle salt exhibits a spontaneous electric polarization even
in the absence of an external electric field.[3] The magnitude of this polarization is temperature-
dependent, reaching a maximum value between the two Curie points.[4]

Property Maximum Value Temperature (°C)

Spontaneous Polarization (Ps)  ~0.25 uC/cmz ~5°C

Piezoelectric Properties

Rochelle salt is known for its strong piezoelectric effect, where mechanical stress induces an
electrical charge and vice versa.[12][13] This property was historically significant for its use in
transducers and other electromechanical devices.[1][13] The piezoelectric coefficients quantify
the magnitude of this effect.

Piezoelectric Coefficient Value (pCIN or pm/V)
di4 Varies with temperature
dzs Varies with temperature
dse Varies with temperature
d21 7.0(6) x 1071° C/N
d22 2.2(9) x 10~°C/N
d23 2.1(9) x 10~° C/N
d2s 3.7(8) x 1011 C/N

Note: The piezoelectric coefficients of Rochelle salt are highly sensitive to temperature and
the specific crystal cut. The values for dz21, dz22, dz23, and dzs were determined by X-ray multiple
diffraction.[14] It has been noted that some piezoelectric coefficients can be greater than 100
pm/V.[2]

Experimental Protocols
Crystal Growth
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High-quality single crystals of Rochelle salt are essential for accurate characterization of their
ferroelectric properties.

Methodology:

e Solution Preparation: Prepare a saturated aqueous solution of sodium potassium tartrate at
a temperature slightly above room temperature.

o Seed Crystal Introduction: Suspend a small, well-formed seed crystal in the saturated
solution.

» Controlled Evaporation: Allow the solvent to evaporate slowly and at a constant temperature.
This can be achieved by placing the solution in a controlled environment or by using a setup
that allows for very slow evaporation.

o Crystal Growth: Over a period of several days to weeks, the crystal will grow as the solution
becomes supersaturated due to evaporation.

e Harvesting: Once the crystal has reached the desired size, carefully remove it from the
solution and allow it to dry.

Ferroelectric Hysteresis Loop Measurement

The defining characteristic of a ferroelectric material is the hysteresis loop in its polarization-
electric field (P-E) curve. This measurement demonstrates the switching of spontaneous
polarization. The Sawyer-Tower circuit is a classic and effective method for this measurement.
[15]

Methodology:

e Sample Preparation:
o Cut a thin slab of the Rochelle salt crystal perpendicular to the ferroelectric a-axis.
o Polish the two parallel faces to ensure good electrical contact.

o Apply conductive electrodes (e.g., silver paste or sputtered gold) to the polished faces.
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Circuit Assembly (Sawyer-Tower):

o

Connect the prepared crystal sample (Cx) in series with a standard linear capacitor (Co) of
known capacitance, where Co >> Cx.

o Apply a sinusoidal AC voltage from a function generator amplified by a high-voltage
amplifier across the series combination.

o The voltage across the sample (V) is proportional to the applied electric field (E). This is
typically measured across a voltage divider for safety and compatibility with the
oscilloscope.

o The voltage across the standard capacitor (Vo) is proportional to the charge (Q) on the
sample, and thus to its polarization (P).

Data Acquisition:

o Connect the voltage proportional to the electric field (from the voltage divider) to the X-
input of a digital oscilloscope.

o Connect the voltage proportional to the polarization (Vo) to the Y-input of the oscilloscope.

o Set the oscilloscope to XY mode to display the P-E hysteresis loop.

Temperature Control:

o Place the sample in a temperature-controlled chamber or cryostat to perform
measurements at different temperatures, especially around the Curie points.[16]

Data Analysis:

o From the hysteresis loop, determine the spontaneous polarization (Ps) by extrapolating the
saturated part of the loop to zero electric field.

o Determine the remanent polarization (Pr) as the polarization at zero electric field.

o Determine the coercive field (E.) as the electric field required to switch the polarization.
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Visualizations

Experimental Workflow for Ferroelectric
Characterization
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Caption: Experimental workflow for characterizing Rochelle salt.
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Caption: Rochelle salt phase transitions with temperature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Schwarz Group - Links [groups.ist.utl.pt]

¢ 2. Rochelle Salt-Based Ferroelectric and Piezoelectric Composite Produced with Simple
Additive Manufacturing Techniques - PMC [pmc.ncbi.nlm.nih.gov]

¢ 3. jmr.sharadpauri.org [jmr.sharadpauri.org]

e 4. icmp.lviv.ua [icmp.lviv.ua]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1243658?utm_src=pdf-body
https://www.benchchem.com/product/b1243658?utm_src=pdf-body-img
https://www.benchchem.com/product/b1243658?utm_src=pdf-body
https://www.benchchem.com/product/b1243658?utm_src=pdf-custom-synthesis
http://groups.ist.utl.pt/rschwarz/rschwarzgroup_files/Ferroelectrics_files/ferroelectrics.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC8540971/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8540971/
http://jmr.sharadpauri.org/papers/2021spec16/16.%20JMR_ICRAMS_21_Balkrishna.pdf
https://icmp.lviv.ua/journal/zbirnyk.69/13601/art13601.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1243658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

5. Rochelle salt — a structural reinvestigation with improved tools. I. The high-temperature
paraelectric phase at 308 K - PMC [pmc.ncbi.nim.nih.gov]

6. journals.iucr.org [journals.iucr.org]

7. tandfonline.com [tandfonline.com]

8. taylorandfrancis.com [taylorandfrancis.com]

9. Curie—Weiss law - Wikipedia [en.wikipedia.org]

10. testbook.com [testbook.com]

11. physlab.lums.edu.pk [physlab.lums.edu.pk]

12. britannica.com [britannica.com]

13. Potassium sodium tartrate - Wikipedia [en.wikipedia.org]
14. researchgate.net [researchgate.net]

15. physlab.lums.edu.pk [physlab.lums.edu.pk]

16. tesla.phys.columbia.edu:8080 [tesla.phys.columbia.edu:8080]

To cite this document: BenchChem. [An In-depth Technical Guide to the Ferroelectric
Properties of Rochelle Salt Crystals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1243658#ferroelectric-properties-of-rochelle-salt-
crystals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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